Glepaglutide acetate

• Molecular Formula: C199H329N53O57
• Molecular Weight: 4376 g/mol
• InChI: InChI=1S/C197H325N53O55.C2H4O2/c1-27-102(13)152(190(299)220-111(22)166(275)248-157(113(24)254)194(303)230-129(66-45-52-78-204)176(285)244-155(105(16)30-4)192(301)250-158(114(25)255)195(304)240-142(90-151(267)268)183(292)228-128(65-44-51-77-203)173(282)227-127(64-43-50-76-202)172(281)226-126(63-42-49-75-201)171(280)225-125(62-41-48-74-200)170(279)224-124(61-40-47-73-199)169(278)222-123(160(206)269)60-39-46-72-198)245-185(294)136(83-101(11)12)234-182(291)139(86-118-91-211-122-59-38-37-58-120(118)122)232-164(273)109(20)219-189(298)153(103(14)28-2)246-186(295)138(85-117-56-35-32-36-57-117)235-184(293)141(89-150(265)266)236-174(283)130(67-53-79-210-197(207)208)223-162(271)107(18)215-161(270)106(17)216-177(286)133(80-98(5)6)231-163(272)108(19)217-179(288)140(88-149(263)264)237-180(289)135(82-100(9)10)238-191(300)154(104(15)29-3)247-196(305)159(115(26)256)249-165(274)110(21)218-178(287)134(81-99(7)8)233-175(284)132(69-71-148(261)262)229-187(296)143(95-251)242-188(297)144(96-252)241-181(290)137(84-116-54-33-31-34-55-116)239-193(302)156(112(23)253)243-146(258)94-213-168(277)131(68-70-147(259)260)221-145(257)93-212-167(276)121(205)87-119-92-209-97-214-119;1-2(3)4/h31-38,54-59,91-92,97-115,121,123-144,152-159,211,251-256H,27-30,39-53,60-90,93-96,198-205H2,1-26H3,(H2,206,269)(H,209,214)(H,212,276)(H,213,277)(H,215,270)(H,216,286)(H,217,288)(H,218,287)(H,219,298)(H,220,299)(H,221,257)(H,222,278)(H,223,271)(H,224,279)(H,225,280)(H,226,281)(H,227,282)(H,228,292)(H,229,296)(H,230,303)(H,231,272)(H,232,273)(H,233,284)(H,234,291)(H,235,293)(H,236,283)(H,237,289)(H,238,300)(H,239,302)(H,240,304)(H,241,290)(H,242,297)(H,243,258)(H,244,285)(H,245,294)(H,246,295)(H,247,305)(H,248,275)(H,249,274)(H,250,301)(H,259,260)(H,261,262)(H,263,264)(H,265,266)(H,267,268)(H4,207,208,210);1H3,(H,3,4)/t102-,103-,104-,105-,106-,107-,108-,109-,110-,111-,112+,113+,114+,115+,121-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,138-,139-,140-,141-,142-,143-,144-,152-,153-,154-,155-,156-,157-,158-,159-;/m0./s1
• InChIKey: OTEFGBFHVADIFU-JHLBKGQUSA-N

Glepaglutide Acetate: Long-Acting GLP-2 Analog

Glepaglutide acetate (also known as ZP1848 acetate) is a long-acting glucagon-like peptide-2 (GLP-2) analog and a potent agonist of the GLP-2 receptor (GLP-2R) [1]. It is a synthetic 39-amino-acid peptide derived from human GLP-2 with modifications designed to enhance stability and extend its duration of action [2]. As a GLP-2R agonist, glepaglutide acetate promotes intestinal mucosal growth, enhances nutrient absorption, and reduces fecal output [3]. The compound is in advanced clinical development (Phase 3) for the treatment of short bowel syndrome (SBS) with intestinal failure and has shown efficacy in reducing parenteral support requirements [4].

GLP-2 receptor pharmacology and signaling studies

Long-acting peptide formulation and delivery research

SBS‑IF disease‑model endpoint and intestinal rehabilitation studies

Translational PK/PD and metabolite profiling research

• [1] Jeppesen PB, Vanuytsel T, Subramanian S, et al. Glepaglutide, a Long-Acting Glucagon-like Peptide-2 Analogue, Reduces Parenteral Support in Patients With Short Bowel Syndrome: A Phase 3 Randomized Controlled Trial. Gastroenterology. 2025;168(4):701-713.e6. View Source
• [2] Zealand Pharma A/S. ZP1848 (Glepaglutide) Overview. Zealand Pharma Product Information. View Source
• [3] TargetMol. Glepaglutide acetate Product Datasheet. TargetMol Chemicals. View Source
• [4] Jeppesen PB, et al. (2025). Gastroenterology. 168(4):701-713.e6. View Source

Glepaglutide Acetate Differentiation

GLP-2 analogs are not interchangeable due to significant differences in their pharmacokinetic (PK) profiles, receptor selectivity, dosing frequency, and clinical efficacy in reducing parenteral support [1]. While all three—teduglutide, apraglutide, and glepaglutide—are GLP-2R agonists developed for short bowel syndrome, they exhibit distinct half-lives, clearance rates, and potency profiles that critically impact their therapeutic utility and suitability for specific research models or patient populations [2]. Substituting one analog for another without accounting for these differences would invalidate study outcomes or compromise therapeutic efficacy [3]. The following quantitative evidence demonstrates precisely where glepaglutide acetate differs from its closest analogs.

PK

Half‑life mismatch: Teduglutide’s short terminal half‑life (~2 h) and daily dosing cannot reproduce the depot‑driven, ~88 h effective half‑life of glepaglutide.

Form

Formulation substitution risk: Lyophilized powder requiring reconstitution cannot substitute for a ready‑to‑use liquid auto‑injector; preparation steps and dosing consistency may differ.

Select.

Receptor selectivity divergence: Apraglutide and native GLP‑2 show different potency and selectivity profiles; glepaglutide’s unique metabolite‑dependent PK and lower in‑vitro potency may shift pharmacological readouts.

• [1] Zhu C, Li Y. An updated overview of glucagon-like peptide-2 analog trophic therapy for short bowel syndrome in adults. J Int Med Res. 2022;50(3):3000605221086145. View Source
• [2] Hargrove DM, Alagarsamy S, Croston G, et al. Pharmacological Characterization of Apraglutide, a Novel Long-Acting Peptidic Glucagon-Like Peptide-2 Agonist, for the Treatment of Short Bowel Syndrome. J Pharmacol Exp Ther. 2020;373(2):193-203. View Source
• [3] Zealand Pharma A/S. USE OF GLP-2 ANALOGUES IN PATIENTS WITH RENAL INSUFFICIENCY. US Patent Application 20240091317 A1. 2024. View Source

Glepaglutide Acetate: Quantitative Evidence

Half-Life vs. Teduglutide

In a 24-week, placebo-controlled Phase 3 trial (EASE SBS 1), glepaglutide 10 mg administered twice weekly reduced weekly parenteral support (PS) volume by a mean of -5.13 L/wk compared to a placebo reduction of -2.85 L/wk (p=0.0039) [1]. This represents an absolute reduction advantage of 2.28 L/wk over placebo. In contrast, the pivotal Phase 3 trial for teduglutide (GATTEX) reported a mean reduction of -4.4 L/wk vs. placebo -2.3 L/wk, yielding a placebo-adjusted reduction of 2.1 L/wk [2]. The placebo-adjusted efficacy of glepaglutide twice weekly (-2.28 L/wk) therefore numerically exceeds that of teduglutide once daily (-2.1 L/wk) in comparable trial designs.

Half‑Life vs. Teduglutide

Cross‑study comparison

Effective half‑life: 88.3 h (95% CI 30.6–146.3) vs teduglutide ~1.3–3 h; ~29–68‑fold longer.

Supports less frequent dosing design in research protocols.

Healthy subject study; glepaglutide 10 mg SC weekly.

Evidence Dimension	Reduction in weekly parenteral support volume (placebo-adjusted)
Target Compound Data	-5.13 L/wk vs. placebo -2.85 L/wk (placebo-adjusted -2.28 L/wk)
Comparator Or Baseline	Teduglutide: -4.4 L/wk vs. placebo -2.3 L/wk (placebo-adjusted -2.1 L/wk)
Quantified Difference	Glepaglutide provides a numerically greater placebo-adjusted reduction of 0.18 L/wk (approx. 8.6%) relative to teduglutide
Conditions	24-week, randomized, double-blind, placebo-controlled Phase 3 trials in adult SBS patients requiring parenteral support ≥3 days/week

Why This Matters

A greater reduction in parenteral support volume translates directly to improved patient quality of life and reduced healthcare resource utilization, a key procurement consideration for health systems and research institutions evaluating long-term SBS therapies.

• [1] Jeppesen PB, et al. Glepaglutide, a Long-Acting Glucagon-like Peptide-2 Analogue, Reduces Parenteral Support in Patients With Short Bowel Syndrome: A Phase 3 Randomized Controlled Trial. Gastroenterology. 2025;168(4):701-713.e6. View Source
• [2] News Medical. GATTEX Phase 3 study results in adult short bowel syndrome presented at DDW 2011. 2011. View Source

Dosing Frequency vs. Teduglutide

In a comparative rat intravenous PK study, glepaglutide exhibited a clearance of 2.8 mL/kg/min, which is markedly lower than both native human GLP-2 (25 mL/kg/min) and teduglutide (9.9 mL/kg/min), but higher than apraglutide (0.27 mL/kg/min) [1]. The elimination half-life of glepaglutide in this study was 16 minutes, intermediate between teduglutide (19 min) and apraglutide (159 min), reflecting its distinct metabolic profile. In human studies, glepaglutide demonstrates an extended half-life of approximately 88 hours, enabling twice-weekly dosing, compared to teduglutide's ~2-hour half-life necessitating daily injections [2].

Dosing Frequency vs. Teduglutide

Head‑to‑head comparison

Twice‑weekly (10 mg) vs once‑daily; ~86% fewer injections per year (15 vs 104).

Simplifies longitudinal study logistics and subject burden.

Phase 3 EASE SBS‑5 design vs established teduglutide regimen.

Evidence Dimension	Intravenous clearance (rat) and human half-life
Target Compound Data	Clearance: 2.8 mL/kg/min (rat); Human t½: ~88 hours
Comparator Or Baseline	Teduglutide: 9.9 mL/kg/min (rat), t½ ~2 h (human); Apraglutide: 0.27 mL/kg/min (rat), t½ 159 min (rat)
Quantified Difference	Glepaglutide clearance is 72% lower than teduglutide in rat PK; human t½ is ~44-fold longer than teduglutide
Conditions	Rat intravenous pharmacokinetic study (single bolus) and human Phase 1 PK data

Why This Matters

A significantly longer half-life enables less frequent dosing, which improves patient adherence, reduces injection burden, and may offer cost and convenience advantages in both clinical and research settings.

• [1] Hargrove DM, et al. Pharmacological Characterization of Apraglutide, a Novel Long-Acting Peptidic Glucagon-Like Peptide-2 Agonist. J Pharmacol Exp Ther. 2020;373(2):193-203. View Source
• [2] Pharmakotherapie Blog. Glepaglutid, neue langwirksame Option bei Kurzdarmsyndrom. 2025. View Source

Ready-to-Use Auto-Injector vs. Reconstitution

In a comparative pharmacological study, glepaglutide was reported to be less potent and less selective at the GLP-2 receptor compared to both teduglutide and apraglutide, which retain potency and selectivity comparable to native human GLP-2 [1]. While specific EC50 values are not provided in the abstract, the authors explicitly state that glepaglutide 'was less potent and less selective' than its comparators. This reduced potency may be offset by its longer half-life and extended exposure, but it represents a fundamental pharmacological differentiation that researchers must consider when designing experiments or selecting a GLP-2R agonist for specific mechanistic studies.

Auto‑Injector vs. Reconstitution

Head‑to‑head comparison

Ready‑to‑use liquid auto‑injector eliminates daily reconstitution step required by teduglutide.

Reduces preparation error and training burden in research units.

Unique formulation stability enabled by sequence engineering.

Evidence Dimension	GLP-2 receptor potency and selectivity
Target Compound Data	Less potent and less selective than native hGLP-2, teduglutide, and apraglutide
Comparator Or Baseline	Teduglutide and apraglutide: comparable potency/selectivity to native hGLP-2
Quantified Difference	Qualitative difference; precise EC50 values not reported in available abstract
Conditions	In vitro GLP-2 receptor functional assays

Why This Matters

Researchers selecting a GLP-2 analog for in vitro or in vivo studies must consider potency differences, as glepaglutide may require higher concentrations or doses to achieve equivalent receptor activation compared to teduglutide or apraglutide.

• [1] Hargrove DM, et al. Pharmacological Characterization of Apraglutide, a Novel Long-Acting Peptidic Glucagon-Like Peptide-2 Agonist. J Pharmacol Exp Ther. 2020;373(2):193-203. View Source

Reduction in Parenteral Support Volume

According to a patent application by Zealand Pharma, glepaglutide (ZP1848) is cleared normally in patients with renal impairment, unlike other GLP-2 analogs such as teduglutide [1]. The patent states: 'Unlike other GLP-2 analogues, such as teduglutide, it has been found that ZP1848 is cleared normally in patients with renal impairment. As a result, there is no need to adjust the dosage of ZP1848 depending on a patient's renal function.' This property is supported by a Phase 1 study that evaluated glepaglutide PK in subjects with varying degrees of renal impairment [2].

PS Volume Reduction vs. Placebo

Head‑to‑head comparison

5.13 L reduction from baseline vs 2.85 L with placebo; net difference 2.28 L/week (p<0.05).

Primary registration‑level endpoint context for intestinal rehabilitation research.

EASE‑1 Phase 3, 24‑week randomized trial (NCT03690206).

Evidence Dimension	Need for dose adjustment in renal impairment
Target Compound Data	No dose adjustment required; cleared normally in renal impairment
Comparator Or Baseline	Teduglutide: dose adjustment may be required in renal impairment
Quantified Difference	Qualitative difference: glepaglutide demonstrates normal clearance in renal impairment, whereas teduglutide does not
Conditions	Phase 1 clinical trial in subjects with varying degrees of renal function

Why This Matters

For research involving subjects with compromised renal function or for clinical use in SBS patients who often have concurrent renal impairment, glepaglutide's unique PK profile eliminates the need for complex dose adjustments, simplifying study design and clinical management.

• [1] Zealand Pharma A/S. USE OF GLP-2 ANALOGUES IN PATIENTS WITH RENAL INSUFFICIENCY. US Patent Application 20240091317 A1. 2024. View Source
• [2] Agersnap MA, Sonne K, Knudsen KM, Sulowicz W. Pharmacokinetics, Safety, and Tolerability of Glepaglutide, a Long-Acting GLP-2 Analog, in Subjects with Renal Impairment. Clin Pharmacokinet. 2023;62(4):645-651. View Source

Receptor Selectivity vs. Apraglutide

Glepaglutide acetate exhibits a unique stability profile in aqueous solution that enables a ready-to-use liquid formulation for subcutaneous injection, eliminating the need for reconstitution prior to administration [1]. In contrast, teduglutide (Gattex/Revestive) requires reconstitution from a lyophilized powder before injection, adding a step that can increase preparation time and potential for dosing errors [2]. Vendors report that glepaglutide acetate powder is stable at -20°C for long-term storage, and the liquid formulation is stable at ambient temperature for shipping and handling .

Receptor Selectivity vs. Apraglutide

Head‑to‑head comparison

Rat IV clearance: glepaglutide 2.8 mL/min/kg vs apraglutide 0.27 (10.4‑fold lower); distinct GLP‑2R selectivity.

Differentiates metabolite‑driven PK and receptor engagement for comparative pharmacology.

Preclinical rat model; human PK dominated by subcutaneous depot effect.

Evidence Dimension	Formulation presentation and reconstitution requirement
Target Compound Data	Ready-to-use liquid formulation; no reconstitution required
Comparator Or Baseline	Teduglutide: lyophilized powder requiring reconstitution before injection
Quantified Difference	Qualitative difference: one-step vs. two-step preparation
Conditions	Commercial pharmaceutical formulation

Why This Matters

Ready-to-use liquid formulations reduce preparation time, minimize dosing errors, and improve patient convenience, which are important factors for healthcare providers and patients when selecting among GLP-2 analog therapies.

• [1] Pharmakotherapie Blog. Glepaglutid, neue langwirksame Option bei Kurzdarmsyndrom. 2025. View Source
• [2] Clinical Leader. Zealand Doses The First Patients With ZP1848 For Short Bowel Syndrome. 2016. View Source

Glepaglutide Acetate Research Applications

Long-Term SBS-IF Efficacy and Safety

Glepaglutide acetate's 88-hour human half-life and low clearance (2.8 mL/kg/min in rat PK) make it ideal for long-term rodent or large animal models of short bowel syndrome, intestinal failure, or inflammatory bowel disease where sustained GLP-2 receptor activation is desired without the need for daily injections [1]. This reduces animal handling stress and improves experimental consistency. Researchers can achieve stable plasma levels with twice-weekly dosing, mirroring the intended clinical regimen.

Comparative GLP-2 Analog Pharmacology

For clinical trials or observational studies involving short bowel syndrome patients with compromised renal function, glepaglutide acetate offers a distinct advantage due to its demonstrated normal clearance in renal impairment [1]. This property eliminates the confounding variable of dose adjustment and allows for a standardized dosing protocol across all study participants regardless of renal function, enhancing data quality and simplifying trial logistics.

Translational Research in Renal Comorbidities

Although glepaglutide acetate is less potent and less selective at the GLP-2 receptor compared to teduglutide or apraglutide [1], its unique pharmacological fingerprint makes it a valuable tool compound for high-throughput screening assays aimed at identifying novel GLP-2R modulators with distinct efficacy or selectivity profiles. Its long half-life and ready-to-use liquid formulation also facilitate automated dispensing and long-duration assay setups.

Adherence and Patient-Reported Outcomes in Home Therapies

The placebo-adjusted parenteral support reduction of -2.28 L/wk achieved with glepaglutide twice weekly in Phase 3 trials [1] provides a robust benchmark for comparative effectiveness research against other GLP-2 analogs. Health economists and formulary decision-makers can use this quantitative outcome data to model cost-effectiveness, budget impact, and patient quality-of-life improvements associated with glepaglutide versus teduglutide or apraglutide.

Application

Selection Property

Validation Focus

SBS‑IF disease‑model endpoint studies

Extended PK profile and ready‑to‑use formulation

Parenteral support volume reduction endpoint

GLP‑2 receptor pharmacology research

Distinct receptor selectivity and metabolite‑driven PK

In‑vitro potency and in‑vivo clearance comparison

Renal comorbidity translational research

Consistent exposure across renal function groups

AUC and Cmax endpoint review in impaired models

Treatment burden and adherence research

Simplified auto‑injector delivery and reduced dosing frequency

Protocol adherence and patient‑reported outcome endpoints

• [1] Hargrove DM, et al. Pharmacological Characterization of Apraglutide, a Novel Long-Acting Peptidic Glucagon-Like Peptide-2 Agonist. J Pharmacol Exp Ther. 2020;373(2):193-203. View Source